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Compound of Interest

Compound Name: 5-(Hydroxymethyl)picolinic acid

Cat. No.: B1589940

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in
drug development and scientific research. Yet, the safety of the researcher is paramount. This
guide provides an in-depth, procedural framework for the safe handling of 5-
(Hydroxymethyl)picolinic acid, ensuring that scientific advancement and personal safety
proceed in tandem. The protocols outlined herein are designed to be a self-validating system,
grounded in established safety principles and authoritative data.

Understanding the Hazard Profile

5-(Hydroxymethyl)picolinic acid is a substituted picolinic acid derivative. While it is a
valuable building block in medicinal chemistry, it is essential to recognize its potential hazards
to mitigate risks effectively. According to available safety data, this compound is classified with
the following hazards[1][2]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The GHSO07 pictogram, indicating "Harmful/Irritant,” is associated with this chemical,
underscoring the need for diligent application of safety measures[2][3]. The parent compound,
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picolinic acid, is also known to be a skin and eye irritant[4].

Core Hazard Summary

Hazard Statement Classification

Potential Effects

Acute Toxicity, Oral (Category

H302 2 Harmful if ingested.
) o May cause redness, itching, or
H315 Skin Irritation (Category 2) ) ) )
inflammation of the skin.
) o Can cause significant eye
Serious Eye Irritation o
H319 irritation, redness, and
(Category 2A) .
watering.
B o May lead to irritation of the
Specific Target Organ Toxicity ) ]
H335 respiratory tract, coughing, and

(Single Exposure)

wheezing.[5]

Personal Protective Equipment (PPE): Your First

Line of Defense

A multi-layered approach to PPE is critical when handling 5-(Hydroxymethyl)picolinic acid.

The following recommendations are based on a thorough risk assessment of the compound's

hazard profile.

Essential PPE for Handling 5-(Hydroxymethyl)picolinic

acid
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields or goggles conforming
to EN166 or NIOSH standards.

[6]7]

Protects against splashes and
airborne particles, mitigating

the risk of serious eye irritation.

Hand Protection

Chemically resistant gloves
(e.g., nitrile rubber).[8] Gloves
must be inspected before use.

Prevents skin contact, which

can cause irritation.[6]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[1] If dust is generated, a
NIOSH-approved respirator

(e.g., N95) may be necessary.

[6]

Minimizes the inhalation of
airborne particles, which can
cause respiratory tract
irritation.

Body Protection

A lab coat should be worn at

all times.[4]

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Operational and Disposal Plans: A Step-by-Step

Guide

Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring a

safe laboratory environment.

Pre-Handling and Preparation

o Designated Work Area: All work with 5-(Hydroxymethyl)picolinic acid should be conducted

in a designated area, preferably within a chemical fume hood.

» Gather Materials: Ensure all necessary PPE, handling equipment (spatulas, weighing paper,

etc.), and waste containers are readily accessible before starting work.
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» Review Safety Data Sheet (SDS): Before each use, review the SDS for 5-
(Hydroxymethyl)picolinic acid to refresh your understanding of its hazards and emergency
procedures.

Handling Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Researcher's Guide to the Safe Handling of 5-
(Hydroxymethyl)picolinic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589940#personal-protective-equipment-for-
handling-5-hydroxymethyl-picolinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

